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Compound of Interest

Compound Name: FR-146687

Cat. No.: B611312

For Immediate Use by Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of FR-146687, a potent 5a-reductase inhibitor intended for research purposes. Given the
absence of a specific Safety Data Sheet (SDS) for FR-146687, this guidance is based on best
practices for handling potent pharmaceutical compounds and data from analogous 5a-
reductase inhibitors, such as Finasteride and Dutasteride. Adherence to these protocols is
essential to ensure the safety of all laboratory personnel.

Hazard Identification and Risk Assessment

FR-146687 is a highly potent and selective 5a-reductase inhibitor.[1] While specific toxicity data
for FR-146687 is not publicly available, compounds in this class are known to be hazardous,
particularly to reproductive health. The primary risk is associated with inhalation of the
powdered form and skin contact.

Analogous Compound Data (Finasteride and Dutasteride):
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Hazard Statement

Classification

Precautionary Measures

May damage fertility or the

unborn child.

Reproductive Toxicity

Obtain special instructions
before use. Do not handle until
all safety precautions have

been read and understood.[2]

Harmful if swallowed.

Acute Toxicity (Oral)

Do not eat, drink or smoke
when using this product. Wash
hands thoroughly after
handling.[2]

Causes damage to organs
through prolonged or repeated

exposure.

Specific Target Organ Toxicity

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[2]

May cause an allergic skin

reaction.

Skin Sensitization

Contaminated work clothing
should not be allowed out of
the workplace. Wear protective

gloves.[2]

May cause allergy or asthma
symptoms or breathing
difficulties if inhaled.

Respiratory Sensitization

In case of inadequate
ventilation wear respiratory

protection.[2]

Very toxic to aquatic life with

long lasting effects.

Hazardous to the Aquatic

Environment

Avoid release to the

environment.[2]

Special Warning for Women of Childbearing Potential: 5a-reductase inhibitors can inhibit the

development of external genitalia in male fetuses. Pregnant women or women who may

become pregnant should not handle this compound.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to prevent exposure through inhalation,

ingestion, and skin absorption.[3]
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PPE Category

Specification

Rationale

Respiratory Protection

NIOSH-approved respirator
with P100 filters (or equivalent)

To prevent inhalation of fine
powder. Required when
handling the solid compound
outside of a containment

system.

Hand Protection

Double-gloving with nitrile

gloves

Provides a barrier against skin
contact. The outer glove
should be removed and
disposed of immediately after

handling.

Eye Protection

Chemical safety goggles and a
face shield

Protects against splashes and

airborne particles.[4]

Body Protection

Disposable lab coat with long

sleeves and elastic cuffs

Prevents contamination of

personal clothing.

Foot Protection

Closed-toe shoes

Standard laboratory practice to

protect against spills.

Safe Handling and Operations Plan

Engineering controls should be the primary method of exposure control, supplemented by

rigorous operational procedures and appropriate PPE.[5]

Designated Handling Area

o All work with FR-146687 must be conducted in a designated area, such as a chemical fume

hood, a ventilated balance enclosure, or a glove box.

e The work area must be clearly labeled with a warning sign indicating the presence of a

potent compound.

o Access to the designated area should be restricted to authorized personnel who have

received specific training on handling potent compounds.
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Weighing and Reconstitution

o Preparation: Before starting, ensure all necessary equipment and PPE are readily available.
The designated handling area should be clean and uncluttered.

» Weighing:

o Perform all weighing operations within a ventilated balance enclosure or a glove box to
contain any airborne powder.

o Use a dedicated set of weighing tools (spatula, weigh paper).
o Handle the compound gently to minimize dust generation.
» Reconstitution:
o If dissolving the compound, add the solvent slowly to the solid to avoid splashing.

o Cap the vial or flask securely before mixing.

Spill Management

 In case of a small spill, carefully wipe the area with a damp cloth (using a suitable solvent if
necessary) to avoid raising dust.

» For larger spills, evacuate the area and follow your institution's emergency procedures for
hazardous material spills.

» All materials used for cleaning up spills must be disposed of as hazardous waste.

Disposal Plan

Improper disposal of FR-146687 can pose a significant environmental hazard.[6] All waste
generated from handling this compound must be treated as hazardous pharmaceutical waste.

e Solid Waste:

o All disposable PPE (gloves, lab coats, etc.), weigh papers, and contaminated lab supplies
should be collected in a clearly labeled, sealed hazardous waste container.
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o Empty stock vials should be triple-rinsed with a suitable solvent, and the rinsate collected
as hazardous liquid waste. The empty, rinsed vial should then be disposed of in the solid

hazardous waste stream.

e Liquid Waste:

o All solutions containing FR-146687 and solvents used for rinsing must be collected in a
designated, sealed hazardous waste container.

e Final Disposal:

o Hazardous waste containing FR-146687 should be disposed of through a licensed
hazardous waste management company.

o The preferred method of destruction for potent pharmaceutical compounds is high-
temperature incineration.[1]

Experimental Workflow Diagram

The following diagram illustrates the key steps and decision points in the safe handling and
disposal of FR-146687.
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Caption: Workflow for the safe handling and disposal of FR-146687.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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